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Compound of Interest

Compound Name: Photo-lysine-d2

Cat. No.: B12381347 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized chemical reagents is paramount to both personal safety and

experimental success. This guide provides immediate, essential safety and logistical

information for the use of Photo-lysine-d2, a deuterium-labeled, photo-reactive amino acid

used to capture and identify protein interactions.[1][2][3][4] By integrating a photo-reactive

diazirine group into the lysine side chain, Photo-lysine-d2 allows for UV light-induced covalent

cross-linking to nearby molecules, making it a powerful tool for studying protein-protein

interactions and post-translational modifications.[4][5][6][7]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Photo-lysine-d2. The

following table summarizes the recommended PPE for handling this compound in a laboratory

setting. While a specific Safety Data Sheet (SDS) for Photo-lysine-d2 is not readily available,

the recommendations are based on the general hazards of amino acids and the specific risks

associated with photo-reactive compounds.
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PPE Category Minimum Requirement
Recommended for Higher
Risk Operations

Eye Protection
Safety glasses with side

shields

Chemical splash goggles or a

face shield worn over safety

glasses.[8][9]

Hand Protection Disposable nitrile gloves

Chemical-resistant gloves

(e.g., butyl rubber) for

prolonged or direct contact.

Body Protection Standard laboratory coat

Flame-resistant lab coat when

working with flammable

solvents.

Respiratory Protection
Not generally required with

adequate ventilation

An N95 respirator or higher is

recommended if there is a

potential for generating dust or

aerosols.

Footwear Closed-toe shoes
Chemical-resistant boots for

spill response.

Safety and Handling
Storage: Store Photo-lysine-d2 in a tightly sealed container in a cool, dry, and well-ventilated

area.[8] The recommended storage temperature is typically -20°C and desiccated.[5] Keep

away from strong oxidizing agents and sources of ignition.[8]

Handling:

Avoid direct contact with skin, eyes, and clothing.[9]

Prevent the formation of dust and aerosols.[9]

Use in a well-ventilated area, preferably within a chemical fume hood.[9]

Wash hands thoroughly after handling.
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As Photo-lysine-d2 is photo-reactive, it should be protected from light, especially UV light,

until the cross-linking step is intended.

Experimental Protocol: Photo-Cross-linking of
Proteins
The following is a generalized protocol for utilizing Photo-lysine-d2 to study protein-protein

interactions.

1. Incorporation of Photo-lysine-d2 into Proteins:

Culture cells in a medium lacking lysine.

Supplement the medium with Photo-lysine-d2 to allow for its incorporation into newly

synthesized proteins by the cell's natural translational machinery.[7]

2. Photo-Cross-linking:

Once the photo-amino acid is incorporated, expose the cells or cell lysate to UV light at a

wavelength of 330-370 nm to activate the diazirine group.[6][10]

Activation of the diazirine creates a highly reactive carbene intermediate, which will form

covalent bonds with molecules in close proximity.[6]

3. Analysis of Cross-linked Products:

Cross-linked protein complexes can be analyzed using various techniques such as SDS-

PAGE, Western blotting, size exclusion chromatography, or mass spectrometry to identify the

interacting proteins.[7]

Disposal Plan
All waste materials containing Photo-lysine-d2 must be handled in accordance with federal,

state, and local environmental regulations.
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Waste Type Disposal Procedure

Unused Photo-lysine-d2

Dispose of as chemical waste through a

licensed contractor. Do not dispose of it down

the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed hazardous waste

container for solids.

Contaminated PPE (e.g., gloves, disposable lab

coats)
Bag and dispose of as solid hazardous waste.

Spills

Absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

hazardous waste disposal.

Workflow for Safe Handling of Photo-lysine-d2
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Start: Planning Experiment

Conduct Risk Assessment

Gather Required PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Handling Photo-lysine-d2
in Fume Hood

Perform Experiment:
- Incorporation

- UV Cross-linking

Segregate Waste:
- Solid
- Liquid

Dispose of Waste via
Licensed Contractor

Decontaminate Work Area

End: Complete Documentation

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Photo-lysine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12381347?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/photo-lysine-d2.html
https://www.medchemexpress.com/photo-dl-lysine-d2.html?locale=de-DE
https://www.medchemexpress.com/photo-lysine-d2.html?locale=ko-KR
https://www.medchemexpress.com/Photo-lysine.html
https://www.vulcanchem.com/product/vc16604405
https://www.creative-proteomics.com/resource/photoreactive-amino-acids-mechanism-application-detection-challenge.htm
https://www.creative-proteomics.com/resource/photoreactive-amino-acids-mechanism-application-detection-challenge.htm
https://en.wikipedia.org/wiki/Photo-reactive_amino_acid_analog
https://www.fishersci.com/store/msds?partNumber=AC303345000&productDescription=L-LYSINE+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N6_Methyl_L_lysine.pdf
https://www.thermofisher.com/hk/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/photoreactive-crosslinker-chemistry.html
https://www.benchchem.com/product/b12381347#personal-protective-equipment-for-handling-photo-lysine-d2
https://www.benchchem.com/product/b12381347#personal-protective-equipment-for-handling-photo-lysine-d2
https://www.benchchem.com/product/b12381347#personal-protective-equipment-for-handling-photo-lysine-d2
https://www.benchchem.com/product/b12381347#personal-protective-equipment-for-handling-photo-lysine-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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